Pyridoxal 5-phosphate monohydrate
Pyridoxal 5-phosphate monohydrate
Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions; it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamma-aminobutyric acid (GABA) and levodopa into dopamine. PLP can be used as a dietary supplement in cases of vitamin B6 deficiency. Reduced levels of PLP in the brain can cause neurological dysfunction.
This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE).
This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE).
Brand Name:
Vulcanchem
CAS No.:
41468-25-1
VCID:
VC0146092
InChI:
InChI=1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2
SMILES:
CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O
Molecular Formula:
C8H12NO7P
Molecular Weight:
265.16 g/mol
Pyridoxal 5-phosphate monohydrate
CAS No.: 41468-25-1
Reference Standards
VCID: VC0146092
Molecular Formula: C8H12NO7P
Molecular Weight: 265.16 g/mol
CAS No. | 41468-25-1 |
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Product Name | Pyridoxal 5-phosphate monohydrate |
Molecular Formula | C8H12NO7P |
Molecular Weight | 265.16 g/mol |
IUPAC Name | (4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate;hydrate |
Standard InChI | InChI=1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2 |
Standard InChIKey | CEEQUQSGVRRXQI-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O |
Canonical SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O |
Melting Point | 141.5 °C |
Description | Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions; it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamma-aminobutyric acid (GABA) and levodopa into dopamine. PLP can be used as a dietary supplement in cases of vitamin B6 deficiency. Reduced levels of PLP in the brain can cause neurological dysfunction. This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE). |
Synonyms | Phosphate, Pyridoxal Pyridoxal 5 Phosphate Pyridoxal 5-Phosphate Pyridoxal P Pyridoxal Phosphate Pyridoxal-P |
PubChem Compound | 38882 |
Last Modified | Nov 11 2021 |
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